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Compound of Interest

Compound Name: 5-Ethyl-5-methylhydantoin

Cat. No.: B102286 Get Quote

Introduction
5-Ethyl-5-methylhydantoin, a derivative of the heterocyclic compound hydantoin, is a

molecule of significant interest in synthetic and medicinal chemistry. Its structural motif is a

cornerstone in the development of various biologically active compounds. This guide provides a

comprehensive overview of the physical and chemical properties of 5-Ethyl-5-
methylhydantoin, alongside detailed experimental protocols for its synthesis and analysis.

The information presented herein is intended to equip researchers, scientists, and drug

development professionals with the foundational knowledge required to effectively utilize this

compound in their work.

The hydantoin core, a five-membered ring containing two nitrogen atoms, imparts a unique

combination of stability and reactivity. The substituents at the 5-position, in this case, an ethyl

and a methyl group, play a crucial role in defining the molecule's steric and electronic

properties, which in turn influence its biological activity and physical characteristics. This

document will delve into these aspects, providing a robust technical resource for laboratory

applications.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 5-Ethyl-5-methylhydantoin is

paramount for its effective handling, formulation, and application. These properties are

summarized in the table below, followed by a more detailed discussion.
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Property Value Source(s)

IUPAC Name
5-ethyl-5-methylimidazolidine-

2,4-dione
[1]

Synonyms
5-Methyl-5-ethylhydantoin,

Methylethylhydantoin
[1]

CAS Number
16820-12-5 (Active), 5394-36-

5 (Deprecated)
[1]

Molecular Formula C₆H₁₀N₂O₂ [2]

Molecular Weight 142.16 g/mol [2]

Appearance
White crystalline powder,

liquid, or pellets/large crystals
[1]

Melting Point 144-150 °C [3]

Boiling Point ~259.72 °C (estimated) [4]

Density ~1.095 - 1.23 g/cm³ [4]

Solubility
Moderately soluble in water

(~5 g/L at 25 °C)
[4]

pKa
(Not experimentally

determined)

Structure
The foundational structure of 5-Ethyl-5-methylhydantoin is the imidazolidine-2,4-dione ring.

The carbon at the 5-position is a chiral center, though the compound is typically supplied as a

racemic mixture.

2-Butanone

Aminonitrile Intermediate

Reaction

KCN, (NH4)2CO3
H2O/EtOH

5-Ethyl-5-methylhydantoinCyclization
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Bucherer-Bergs reaction pathway

Experimental Protocol: Synthesis of 5-Ethyl-5-
methylhydantoin
This protocol is adapted from established procedures for the Bucherer-Bergs synthesis of

related hydantoins. [5] Materials:

2-Butanone (Methyl ethyl ketone)

Potassium cyanide (KCN)

Ammonium carbonate ((NH₄)₂CO₃)

Ethanol

Water

Concentrated Hydrochloric Acid (HCl)

Standard laboratory glassware and safety equipment

Procedure:

Reaction Setup: In a well-ventilated fume hood, combine 2-butanone (1.0 eq), potassium

cyanide (1.5 eq), and ammonium carbonate (3.0 eq) in a round-bottom flask equipped with a

reflux condenser and a magnetic stirrer.

Solvent Addition: Add a 1:1 mixture of ethanol and water to the flask, ensuring the solids are

adequately suspended.

Heating and Reflux: Heat the reaction mixture to reflux (approximately 80-90 °C) with

vigorous stirring. The reaction is typically allowed to proceed for 12-24 hours. Monitor the

progress of the reaction by thin-layer chromatography (TLC).
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Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully

acidify the solution with concentrated hydrochloric acid to a pH of approximately 6-7. This

should be done slowly and with caution, as it will generate hydrogen cyanide gas.

Isolation: The product will precipitate out of the solution upon cooling and acidification.

Collect the solid product by vacuum filtration and wash with cold water.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as an ethanol/water mixture, to yield pure 5-Ethyl-5-methylhydantoin as a

white crystalline solid.

Analytical Characterization
The identity and purity of 5-Ethyl-5-methylhydantoin can be confirmed using a variety of

standard analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show signals corresponding to the ethyl

and methyl groups, as well as the N-H protons of the hydantoin ring. The ethyl group will

exhibit a triplet for the methyl protons and a quartet for the methylene protons. The methyl

group at the 5-position will appear as a singlet. The N-H protons will likely appear as broad

singlets.

¹³C NMR: The carbon NMR spectrum will show distinct signals for the two carbonyl carbons,

the quaternary carbon at the 5-position, and the carbons of the ethyl and methyl

substituents.

Infrared (IR) Spectroscopy
The IR spectrum of 5-Ethyl-5-methylhydantoin is characterized by strong absorption bands

corresponding to the functional groups present in the molecule. Key expected peaks include:

N-H stretching: A broad band in the region of 3200-3400 cm⁻¹.

C=O stretching: Two strong absorption bands in the region of 1700-1780 cm⁻¹ corresponding

to the two carbonyl groups of the hydantoin ring.
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C-N stretching: Bands in the fingerprint region (below 1500 cm⁻¹).

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of 5-Ethyl-5-methylhydantoin will show a

molecular ion peak (M⁺) at m/z = 142. The fragmentation pattern will be dictated by the stability

of the resulting carbocations. Common fragmentation pathways include the loss of the ethyl

group (M-29) and the methyl group (M-15).

Chemical Stability and Degradation
The hydantoin ring is generally stable under neutral conditions. However, it can be susceptible

to hydrolysis under strongly acidic or basic conditions, leading to the opening of the ring to form

the corresponding amino acid derivative.

Studies on halogenated hydantoins have shown that they can undergo thermal decomposition,

producing gases such as nitrogen oxides and cyanides. [5]While 5-Ethyl-5-methylhydantoin
is not halogenated, it is prudent to consider its thermal stability, especially if it is to be used in

applications involving elevated temperatures. It is recommended to store the compound in a

cool, dry place away from strong acids and bases to prevent degradation.

Conclusion
5-Ethyl-5-methylhydantoin is a valuable building block in organic synthesis with a well-

defined set of physical and chemical properties. Its synthesis via the robust Bucherer-Bergs

reaction is efficient and scalable. The analytical techniques described in this guide provide the

necessary tools for its characterization and quality control. A thorough understanding of its

properties and reactivity is essential for its successful application in research and development,

particularly in the pursuit of novel therapeutic agents.

References
Organic Syntheses Procedure. 5,5-Dimethylhydantoin.
MDPI. A New Synthetic Route for Preparation of 5-Methyl-5-Benzylhydantoin: X-Ray
Analysis and Theoretical Calculations.
PMC - NIH. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in
Simplicity.
Semantic Scholar. SYNTHESIS OF NOVEL 5-(ALK-3-ENYL)-HYDANTOINS.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b102286?utm_src=pdf-body
https://www.researchgate.net/publication/387574114_Experimental_study_on_thermal_stability_and_thermal_decomposition_mechanism_of_halogenated_hydantoin
https://www.benchchem.com/product/b102286?utm_src=pdf-body
https://www.benchchem.com/product/b102286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry LibreTexts. Mass Spectrometry - Fragmentation Patterns.
Beilstein Journals. Experimental procedures, characterization data for all compounds and
copies of NMR spectra.
PubMed - NIH. 5,5-disubstituted hydantoins: syntheses and anti-HIV activity.
Chemguide. mass spectra - fragmentation patterns.
ResearchGate. 1 H-and 13 C-NMR chemical shifts for compound 5.
PubChem. 5-Methylhydantoin.
ResearchGate. Mass spectrum (EI) and fragmentation scheme for 1-mhyd (L 1 ).
YouTube. Fragmentation in Mass Spectrometry.
MSU chemistry. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction.
Elsevier. Basic 1H- and 13C-NMR Spectroscopy.
ResearchGate. Thermal-Mediated Synthesis of Hydantoin Derivatives from Amino Acids via
Carbodiimide Reagents.
ResearchGate. FTIR vibrational modes and their assignments.
Stenutz. 5-ethyl-5-methylhydantoin.
PubChem. 5-Ethyl-5-methylhydantoin.
PubMed. Molecular structure analysis and spectroscopic characterization of 5-ethyl-5-
phenyl-1,3-diazinane-4,6-dione with experimental (FT-IR and FT-Raman) techniques and
quantum chemical calculations.
ACS Publications. The Chemistry of the Hydantoins.
Jurnal UPI. How to Read and Interpret FTIR Spectroscope of Organic Material Indonesian
Journal of Science & Technology.
Organic Chemistry Data. NMR Spectroscopy :: 1H NMR Chemical Shifts.
Organic Chemistry Portal. Modified Bucherer-Bergs Reaction for the One-Pot Synthesis of
5,5′-Disubstituted Hydantoins from Nitriles and Organometallic Reagents.
MSU chemistry. Infrared Spectroscopy.
PubMed. Enantioselective Synthesis of 5,5-Disubstituted Hydantoins by Brønsted Base/H-
Bond Catalyst Assisted Michael Reactions of a Design Template.
iarjset. Molecular Structure, Vibrational Spectra [FT-IR and FT-Raman], Electronic Spectra
[UV-Visible] and NMR Analysis on Hydroquinone.
Semantic Scholar. Connective synthesis of 5,5-disubstituted hydantoins by tandem α-
amination and α-arylation of silyl ketene acetals.
EHU. Enantioselective Synthesis of 5,5-Disubstituted Hydantoins by Brønsted Base/H-Bond
Catalyst Assisted Michael Reactions of a Design Template.
Wikipedia. Potassium cyanide.
PMC - NIH. Thermal and pH degradation kinetics of anthocyanins in natural food colorant
prepared from black rice bran.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b102286?utm_src=pdf-body
https://www.benchchem.com/product/b102286?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b102286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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